Cas no 2032-68-0 (1-cyclohexyl-3-propylurea)

• Product Name: 1-cyclohexyl-3-propylurea
• CAS No: 2032-68-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 881523
• Update Time: 2026-04-29

1-cyclohexyl-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-propylurea
• Benzenamine, N-[4-(cyclohexylimino)-2,5-cyclohexadien-1-ylidene]-
• CTK1G1896
• N-cyclohexyl-N'-phenyl-1,4-benzoquinone diimine
• N-Cyclohexyl-N'-phenyl-p-chinondiimin
• N-Cyclohexyl-N'-propylharnstoff
• SureCN7093963

Computed Properties

• Exact Mass: 184.1577
• Monoisotopic Mass: 184.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.97
• Boiling Point: 349.1°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.481
• PSA: 41.13
• LogP: 2.81010